Cas no 1250242-23-9 (4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 1250242-23-9
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 5050669
• Update Time: 2025-10-24

4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(prop-2-yn-1-yl)-1H-pyrazole
• 4-methyl-1-prop-2-ynylpyrazole
• 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole

• Inchi： 1S/C7H8N2/c1-3-4-9-6-7(2)5-8-9/h1,5-6H,4H2,2H3
• InChI Key： XWUYZMLNAOVXMI-UHFFFAOYSA-N
• SMILES： N1(CC#C)C=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8

Additional information on 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole

Introduction to 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole (CAS No. 1250242-23-9)

4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole, identified by the chemical abstracts service number CAS No. 1250242-23-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is renowned for its diverse biological activities and utility in drug development. The structural motif of 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole incorporates a propargyl group and a methyl substituent, features that contribute to its unique chemical properties and potential applications.

The molecular structure of 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole consists of a five-membered aromatic ring containing two nitrogen atoms, with a methyl group attached at the 4-position and a propargyl group linked at the 1-position. This arrangement imparts a high degree of reactivity, making it a valuable scaffold for synthesizing more complex derivatives with tailored biological functions. The propargyl group, in particular, serves as a versatile handle for further functionalization, enabling the construction of novel pharmacophores.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrazole derivatives. The compound 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole has been explored for its potential in various pharmacological contexts. One of the most promising areas of investigation has been its role as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in generating compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One notable application of 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the propargyl group, researchers have been able to design molecules that specifically target and inhibit aberrant kinase activity. Preliminary studies suggest that derivatives of 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole exhibit potent inhibitory effects on certain kinases, making them attractive candidates for further development.

Another area where 4-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazole has shown promise is in the realm of immunomodulation. The pyrazole core is known to interact with various immune receptors, and modifications to this scaffold can lead to compounds that modulate immune responses. Research indicates that certain derivatives of this compound can influence cytokine production and immune cell activation, potentially offering therapeutic benefits in conditions such as autoimmune disorders and chronic inflammation.

The synthesis of 4-Methyl-1-(prop-2-yne-l-H-pyrazole) involves multi-step organic transformations that highlight its synthetic versatility. The propargyl group can undergo various reactions, including metal-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis to construct complex molecular architectures. Additionally, the methyl substituent provides a site for further functionalization, allowing for the introduction of additional pharmacophoric elements.

In conclusion, 4-Methyl-l(prop_2_yn_11_yl)_l_H_pyrzole (CAS No. 1250242_23_9) represents a fascinating compound with significant potential in drug discovery and development. Its unique structural features and reactivity make it a valuable scaffold for generating novel bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological functions associated with pyrazole derivatives, compounds like 4-Methyl-l(prop_2_yn_l_H_pyrzole will undoubtedly play an increasingly important role in the next generation of pharmaceutical innovations.